Cas no 30434-64-1 (2-Cyclopenten-1-one,3,4-dimethyl-)

2-Cyclopenten-1-one,3,4-dimethyl- structure
30434-64-1 structure
Product Name:2-Cyclopenten-1-one,3,4-dimethyl-
CAS No:30434-64-1
MF:C7H10O
MW:110.153702259064
MDL:MFCD09701445
CID:323062
PubChem ID:121710
Update Time:2025-04-19

2-Cyclopenten-1-one,3,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 2-Cyclopenten-1-one,3,4-dimethyl-
    • 3,4-dimethylcyclopent-2-en-1-one
    • 3,4-dimethylcyclopent-2-enone
    • 3,4-Dimethyl-2-cyclopenten-1-one #
    • 2-Cyclopenten-1-one, 3,4-dimethyl-
    • Dimethyl-2-cyclopentenone-1
    • A911867
    • AKOS006330353
    • DTXSID20952774
    • 3,4-Dimethyl-2-cyclopenten-1-one
    • C74561
    • DS-4058
    • 3,4-dimethyl-2-cyclopentenone
    • SCHEMBL2507037
    • CS-0186737
    • EINECS 250-199-5
    • NS00049882
    • MFCD09701445
    • 30434-64-1
    • DB-356627
    • MDL: MFCD09701445
    • Inchi: 1S/C7H10O/c1-5-3-7(8)4-6(5)2/h3,6H,4H2,1-2H3
    • InChI Key: XSOSLVVAKBKYRV-UHFFFAOYSA-N
    • SMILES: O=C1C=C(C)C(C)C1

Computed Properties

  • Exact Mass: 110.0732
  • Monoisotopic Mass: 110.073164938g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 145
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 7
  • XLogP3: 0.8
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • Boiling Point: 167.5°C at 760 mmHg
  • PSA: 17.07

2-Cyclopenten-1-one,3,4-dimethyl- Security Information

  • Hazard Statement: H315-H319-H335
  • Storage Condition:Sealed in dry,Room Temperature

2-Cyclopenten-1-one,3,4-dimethyl- Pricemore >>

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